Cas no 52604-11-2 (1H-Indole, 3-hexyl-2-methyl-)

• Product Name: 1H-Indole, 3-hexyl-2-methyl-
• CAS No: 52604-11-2
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 359259
• PubChem ID: 15723576
• Update Time: 2025-04-19

1H-Indole, 3-hexyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-hexyl-2-methyl-
• 3-hexyl-2-methyl-1H-indole
• DTXSID50577434
• SCHEMBL8445875
• 52604-11-2

• Inchi： 1S/C15H21N/c1-3-4-5-6-9-13-12(2)16-15-11-8-7-10-14(13)15/h7-8,10-11,16H,3-6,9H2,1-2H3
• InChI Key： XTSIBGDKLFSXNJ-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(=C1C)CCCCCC

Computed Properties

• Exact Mass: 215.16753
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• PSA: 15.79